Cas no 1249862-80-3 (1-(6-methylpyridin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(6-methylpyridin-2-yl)cyclopropan-1-ol
• CAS No: 1249862-80-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5913281
• PubChem ID: 62669143
• Update Time: 2025-06-24

1-(6-methylpyridin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)cyclopropan-1-ol
• EN300-1839081
• 1249862-80-3
• CS-0353389
• AKOS011963177
• Cyclopropanol, 1-(6-methyl-2-pyridinyl)-

• Inchi： 1S/C9H11NO/c1-7-3-2-4-8(10-7)9(11)5-6-9/h2-4,11H,5-6H2,1H3
• InChI Key： LUTWOTBQGKMXGI-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C)=CC=C2)(O)CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±25.0 °C(Predicted)
• pka: 14.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(6-methylpyridin-2-yl)cyclopropan-1-ol

Professional Introduction to 1-(6-methylpyridin-2-yl)cyclopropan-1-ol (CAS No. 1249862-80-3)

1-(6-methylpyridin-2-yl)cyclopropan-1-ol, a compound with the CAS number 1249862-80-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework that combines a cyclopropane ring with a pyridine moiety, has garnered considerable attention due to its potential applications in drug discovery and development. The cyclopropane ring, known for its strained three-membered structure, introduces rigidity and reactivity that can be leveraged to design novel bioactive entities. Meanwhile, the pyridine group, a common pharmacophore in medicinal chemistry, contributes to the compound's solubility and interaction with biological targets.

The synthesis of 1-(6-methylpyridin-2-yl)cyclopropan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The integration of the cyclopropane unit with the pyridine scaffold requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient and selective constructions of such heterocyclic compounds, making their preparation more accessible than ever before. This progress is particularly noteworthy in the context of developing next-generation therapeutics.

One of the most compelling aspects of 1-(6-methylpyridin-2-yl)cyclopropan-1-ol is its potential as a building block for more complex molecular architectures. The cyclopropane ring can serve as a scaffold for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is crucial for designing molecules that can interact with biological targets in highly specific ways. For instance, studies have shown that cyclopropane-containing compounds can exhibit unique binding properties due to the strain energy stored within the ring.

In recent years, there has been growing interest in exploring the therapeutic potential of 1-(6-methylpyridin-2-yl)cyclopropan-1-ol and its derivatives. Research has indicated that this compound may have applications in treating various diseases by modulating key biological pathways. The pyridine moiety, in particular, has been identified as a crucial element for binding to certain enzymes and receptors. For example, modifications of this moiety have been found to enhance binding affinity and selectivity, which are critical factors in drug design.

The chemical properties of 1-(6-methylpyridin-2-yl)cyclopropan-1-ol also make it an attractive candidate for further investigation. Its solubility profile, melting point, and spectroscopic characteristics provide valuable insights into its behavior in different environments. These properties are essential for understanding how the compound might interact with biological systems and for optimizing its formulation for various applications. Advanced computational methods have been employed to predict these properties with high accuracy, further facilitating the design and synthesis of novel derivatives.

Current research efforts are focused on expanding the chemical space explored by 1-(6-methylpyridin-2-yl)cyclopropan-1-ol through structural diversification and functional group modifications. By systematically altering different parts of the molecule, scientists aim to uncover new bioactivities and improve existing ones. This approach aligns with the broader goal of developing more effective and safer drugs. The cyclopropane-pyridine hybrid structure offers a rich ground for innovation, as it combines the unique reactivity of cyclopropanes with the versatility of pyridine-based scaffolds.

The development of new synthetic routes has been instrumental in advancing research on 1-(6-methylpyridin-2-yl)cyclopropan-1-ol. Transition metal-catalyzed reactions have emerged as particularly powerful tools for constructing complex molecules efficiently. These methods have enabled chemists to access previously inaccessible derivatives with remarkable ease. As such technologies continue to evolve, the possibilities for designing novel therapeutics based on this compound are virtually limitless.

In conclusion, 1-(6-methylpyridin-2-yl)cyclopropan-1-ol (CAS No. 1249862-80-3) stands out as a promising entity in pharmaceutical chemistry due to its unique structural features and versatile applications. The combination of a cyclopropane ring with a pyridine moiety offers numerous opportunities for designing innovative drugs targeting various diseases. With ongoing research efforts focused on synthesis optimization and bioactivity exploration, this compound is poised to make significant contributions to future medical advancements.